Cas no 101084-19-9 (4-bromo-3-methyl-1,2-oxazole)

• Product Name: 4-bromo-3-methyl-1,2-oxazole
• CAS No: 101084-19-9
• MF: C₄H₄BrNO
• MW: 161.984660148621
• MDL: MFCD28960568
• CID: 124478
• PubChem ID: 23445472
• Update Time: 2025-04-18

4-bromo-3-methyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• Isoxazole,4-bromo-3-methyl-
• Isoxazole, 4-bromo-3-methyl- (6CI)
• 4-Bromo-3-methylisoxazole
• 4-bromo-3-methyl-1,2-oxazole
• 101084-19-9
• BEA08419
• E79470
• SY265513
• F2147-8093
• Isoxazole, 4-bromo-3-methyl-
• AM20210014
• EN300-217647
• A937259
• SCHEMBL12777840
• MFCD28960568
• AKOS027322034
• NXUGSYBTPQHKQB-UHFFFAOYSA-N
• 4-bromo-3-methyl-isoxazole
• DB-287757

• MDL： MFCD28960568
• Inchi： 1S/C4H4BrNO/c1-3-4(5)2-7-6-3/h2H,1H3
• InChI Key： NXUGSYBTPQHKQB-UHFFFAOYSA-N
• SMILES： BrC1=CON=C1C

Computed Properties

• Exact Mass: 160.94762
• Monoisotopic Mass: 160.94763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.654±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 143-145 ºC
• Flash Point: 72.6±21.8 ºC,
• Refractive Index: 1.4742 (589.3 nm 20 ºC)
• Solubility: Slightly soluble (7.5 g/l) (25 º C),
• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides